Cas no 6809-91-2 (1-Benzocyclobutenecarbonitrile)

• Product Name: 1-Benzocyclobutenecarbonitrile
• CAS No: 6809-91-2
• MF: C₉H₇N
• MW: 129.158581972122
• MDL: MFCD00001350
• CID: 47004
• PubChem ID: 24859475
• Update Time: 2025-08-03

1-Benzocyclobutenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonitrile
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• 1-Benzocyclobutenecarbonitrile
• 1-CYANOBENZOCYCLOBUTENE
• 1,2-Dihydro-cyclobutabenzen-1-carbonitril
• 1,2-dihydro-cyclobutabenzene-1-carbonitrile
• 1-CYANOBENZOCYCLOBUTANE
• 7-cyano bicyclo[4.2.0]1,3,5-octatriene
• benzocyclobutene-1-carbonitrile
• bicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• SCHEMBL1722308
• FT-0651586
• AKOS004907858
• 1,2-dihydrocyclobutabenzene-1-carbonitrile
• cyanobenzocyclobutene
• A19057
• EN300-49547
• MFCD00001350
• TS-01696
• 6809-91-2
• AM20041002
• DTXSID70987531
• 1-Benzocyclobutenecarbonitrile, >=95%
• AC-284
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile #

• MDL： MFCD00001350
• Inchi： 1S/C9H7N/c10-6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5H2
• InChI Key： FJIDKRPZJBUHME-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 129.05800
• Monoisotopic Mass: 129.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.055 g/mL at 25 °C(lit.)
• Boiling Point: 88 °C/1.3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5479(lit.)
• PSA: 23.79000
• LogP: 1.84988
• Solubility: Not determined

1-Benzocyclobutenecarbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids